Cas no 905557-12-2 (4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine)

• Product Name: 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine
• CAS No: 905557-12-2
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 1095413
• PubChem ID: 73554832
• Update Time: 2025-09-28

4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine
• 905557-12-2

• Inchi： 1S/C9H12BrNO2/c1-6-7(10)4-9(13-3)11-8(6)5-12-2/h4H,5H2,1-3H3
• InChI Key： CZRKBBRSRTYEOH-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(COC)C=1C)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine

Comprehensive Overview of 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine (CAS No. 905557-12-2)

4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine (CAS No. 905557-12-2) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique brominated and methoxylated structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₂BrNO₂, and distinct functional groups make it a valuable building block for designing complex molecules. Researchers and industries are increasingly exploring its potential due to its reactivity and adaptability in various chemical transformations.

The growing interest in 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine aligns with the broader trend of optimizing heterocyclic compounds for advanced applications. In pharmaceutical research, this compound is often investigated for its role in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders. Its methoxymethyl and bromo substituents enhance its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery. Additionally, its stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

In the agrochemical sector, 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine is explored for its potential in developing novel pesticides and herbicides. The methoxy and methyl groups contribute to its lipophilicity, which can influence the bioavailability and efficacy of agrochemical formulations. With the increasing demand for sustainable and environmentally friendly crop protection solutions, this compound's role in creating targeted and low-toxicity agents is under active investigation. Its compatibility with green chemistry principles further enhances its appeal in modern agricultural research.

From a material science perspective, 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine is being studied for its potential in organic electronics and photovoltaics. The electron-rich pyridine core, combined with its substituents, allows for fine-tuning of electronic properties, making it a candidate for organic light-emitting diodes (OLEDs) and conductive polymers. As the demand for flexible and lightweight electronic devices grows, the exploration of such tailored heterocycles becomes increasingly relevant. Researchers are also examining its use in metal-organic frameworks (MOFs) and catalysts, where its structural features can facilitate selective reactions.

The synthesis and purification of 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine require precise control to ensure high yield and purity. Advanced techniques such as column chromatography, recrystallization, and spectroscopic characterization (NMR, MS, and IR) are commonly employed. Quality control is critical, especially for pharmaceutical and agrochemical applications, where impurities can significantly impact performance. Suppliers and manufacturers must adhere to stringent standards, such as Good Manufacturing Practices (GMP), to meet the demands of high-end applications.

In the context of sustainability, the production and application of 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine are being evaluated for their environmental footprint. Innovations in catalytic methods and solvent-free reactions are reducing waste and energy consumption. The compound's potential for biodegradation and low ecotoxicity are also areas of active research, aligning with global initiatives like the United Nations Sustainable Development Goals (SDGs). These efforts underscore the importance of balancing industrial progress with environmental stewardship.

Market trends indicate a rising demand for 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine, driven by its diverse applications and the expansion of the life sciences sector. Key players in the chemical industry are investing in scalable synthesis routes and cost-effective production methods to meet this demand. Additionally, collaborations between academia and industry are accelerating the discovery of new applications, further solidifying its position as a critical intermediate in modern chemistry.

For researchers and professionals seeking detailed information on 4-Bromo-6-methoxy-2-(methoxymethyl)-3-methylpyridine, reliable sources include peer-reviewed journals, patent databases, and chemical catalogs. Keywords such as "pyridine derivatives," "brominated heterocycles," and "methoxymethyl pyridine synthesis" can help narrow down relevant literature. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing multiple disciplines.